Cas no 2580250-46-8 (1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide)

• Product Name: 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide
• CAS No: 2580250-46-8
• MF: C₆H₇F₂N₃O₂S
• MW: 223.200486421585
• CID: 5664565
• PubChem ID: 165895966
• Update Time: 2025-10-29

1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2580250-46-8
• EN300-27734426
• 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide

• Inchi： 1S/C6H7F2N3O2S/c7-6(8)3-4(6)11-2-1-5(10-11)14(9,12)13/h1-2,4H,3H2,(H2,9,12,13)
• InChI Key： HSQBNHONCHFGJX-UHFFFAOYSA-N
• SMILES： S(C1C=CN(C2CC2(F)F)N=1)(N)(=O)=O

Computed Properties

• Exact Mass: 223.02270397g/mol
• Monoisotopic Mass: 223.02270397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide

Introduction to 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide (CAS No. 2580250-46-8)

1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide (CAS No. 2580250-46-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the pyrazole sulfonamide class, a scaffold that has been extensively explored for its pharmacological properties. The presence of a 2,2-difluorocyclopropyl group in its molecular structure introduces a high degree of electronic and steric complexity, which can influence its interactions with biological targets. This introduction aims to provide a comprehensive overview of the compound, its synthesis, chemical properties, and the latest research findings that highlight its significance in modern drug discovery.

The chemical structure of 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide can be described as a fused system consisting of a pyrazole ring linked to a sulfonamide moiety, with the 2,2-difluorocyclopropyl substituent attached to the pyrazole ring at the 1-position. The pyrazole ring is a heterocyclic aromatic compound known for its broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The sulfonamide group (-SO₂NH₂) is another pharmacophore that enhances the solubility and bioavailability of many drug molecules. The introduction of fluorine atoms into the cyclopropyl group increases the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further pharmacological investigation.

In terms of synthesis, 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide can be prepared through multi-step organic reactions that involve the functionalization of the cyclopropyl ring and the introduction of the pyrazole and sulfonamide moieties. One common synthetic route involves the reaction of 2,2-difluorocyclopropanecarboxylic acid with an appropriate hydrazine derivative to form the pyrazole core, followed by sulfonylation to introduce the sulfonamide group. This approach leverages well-established chemical transformations while incorporating advanced techniques such as palladium-catalyzed cross-coupling reactions to achieve high selectivity and yield. The synthesis of such complex molecules often requires careful optimization to ensure regioselectivity and minimize side reactions.

The chemical properties of 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide are influenced by its unique structural features. The 2,2-difluorocyclopropyl group contributes to its stability under various conditions due to the electron-withdrawing nature of fluorine atoms. This stability is advantageous in pharmaceutical applications where compounds need to withstand metabolic degradation. Additionally, the sulfonamide group enhances water solubility, which is crucial for oral and injectable formulations. The compound exhibits moderate lipophilicity, making it suitable for passive membrane transport across biological barriers. These properties make it an interesting candidate for further development into therapeutic agents.

Recent research has focused on exploring the biological activities of 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide and related derivatives. Studies have shown that compounds with similar scaffolds exhibit promising effects in several disease models. For instance, pyrazole sulfonamides have been investigated for their potential in inhibiting enzymes involved in inflammation and cancer progression. The 2,2-difluorocyclopropyl substituent may enhance binding affinity by improving interactions with target proteins through steric and electronic effects. Preliminary in vitro studies suggest that this compound may have inhibitory activity against certain kinases and transcription factors relevant to cancer therapy.

Moreover, computational studies using molecular modeling techniques have been employed to predict the binding modes of 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide with biological targets such as protein kinases and receptor proteins. These studies help in understanding how structural modifications can fine-tune its pharmacological properties. The results indicate that small changes in the substituents can significantly alter binding affinity and selectivity. This underscores the importance of structure-activity relationship (SAR) studies in optimizing drug candidates like this one for therapeutic applications.

In vivo studies have also provided valuable insights into the potential therapeutic effects of 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide. Animal models have been used to assess its efficacy in reducing tumor growth and inflammation compared to control groups. The compound's ability to modulate key signaling pathways has been observed in these models, suggesting its potential as an anti-cancer or anti-inflammatory agent. However, further research is needed to fully elucidate its mechanism of action and long-term safety profile before it can be considered for clinical trials.

The development of novel pharmaceuticals often involves iterative optimization based on initial findings from preclinical studies. Future research on 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide may focus on modifying other parts of its structure to improve potency or reduce off-target effects. For example, exploring different sulfonamide derivatives or incorporating additional functional groups could enhance its biological activity while maintaining favorable pharmacokinetic properties.

The significance of this compound lies not only in its potential therapeutic applications but also in its contribution to our understanding of how structural features influence biological activity. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-sulfonamide provide valuable insights into designing molecules that interact specifically with disease-causing targets.